Cas no 144113-81-5 (1-Nitro-2-(phenylsulfonyl)benzene)

1-Nitro-2-(phenylsulfonyl)benzene structure
144113-81-5 structure
Product Name:1-Nitro-2-(phenylsulfonyl)benzene
CAS No:144113-81-5
MF:C12H9NO4S
MW:263.269161939621
CID:903553
Update Time:2023-08-03

1-Nitro-2-(phenylsulfonyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 2'-nitrophenylphenylsulfone
    • 1-nitro-2-(phenylsulfonyl)benzene
    • NSC 624231
    • NSC-624231
    • 2-Nitrophenyl phenyl sulfone
    • 2-Nitrodiphenyl Sulfone
    • 2-Nitro diphenyl sulfone
    • Benzene, 1-nitro-2-(phenylsulfonyl)-
    • 1-Nitro-2-(phenylsulphonyl)benzene
    • 1-(benzenesulfonyl)-2-nitrobenzene
    • 2NO2Ph-SO2-Ph
    • NSC624231
    • SMR000554655
    • 2-nitrophenylphenylsulfone
    • o-Nitrophenyl phenyl sulfone
    • Sulfone, o-nitrophenyl phenyl
    • 2-Nitrodiphenylsulfone
    • PubChem10856
    • MLS001074875
    • MLS0011948
    • 1-Nitro-2-(phenylsulfonyl)benzene
    • Inchi: 1S/C12H9NO4S/c14-13(15)11-8-4-5-9-12(11)18(16,17)10-6-2-1-3-7-10/h1-9H
    • InChI Key: GKNMUCPEXSCGKC-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(C1C=CC=CC=1[N+](=O)[O-])(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 389
  • XLogP3: 2.7
  • Topological Polar Surface Area: 88.3
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